Cas no 1856184-55-8 ((6-Methyloxan-2-yl)methanamine)

• Product Name: (6-Methyloxan-2-yl)methanamine
• CAS No: 1856184-55-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30181221
• CID: 4624206
• PubChem ID: 122164231
• Update Time: 2025-10-28

(6-Methyloxan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-methyloxan-2-yl)methanamine
• (6-Methyloxan-2-yl)methanamine

• MDL： MFCD30181221
• Inchi： 1S/C7H15NO/c1-6-3-2-4-7(5-8)9-6/h6-7H,2-5,8H2,1H3
• InChI Key： QXQSPIPCFWHJDB-UHFFFAOYSA-N
• SMILES： O1C(C)CCCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2

Additional information on (6-Methyloxan-2-yl)methanamine

A Comprehensive Overview of (6-Methyloxan-2-yl)methanamine (CAS No. 1856184-55-8)

The compound (6-Methyloxan-2-yl)methanamine with CAS No. 1856184-55-8 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials synthesis.

Recent studies have highlighted the importance of (6-Methyloxan-2-yl)methanamine in the design of bioactive molecules. Researchers have explored its role as a precursor for synthesizing complex organic compounds with therapeutic potential. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structural uniqueness of (6-Methyloxan-2-yl)methanamine lies in its oxazolidinone ring system, which provides a rigid framework for various chemical transformations. This feature has made it an attractive substrate for enantioselective synthesis, where the compound serves as a chiral auxiliary to control the stereochemistry of complex molecules. A notable advancement in this area was reported in *Nature Communications*, where scientists utilized this compound to synthesize a novel class of chiral catalysts with unprecedented enantioselectivity.

In addition to its role in drug discovery, (6-Methyloxan-2-yl)methanamine has found applications in polymer chemistry. Its ability to undergo polymerization under mild conditions has led to the development of new biodegradable polymers with tunable mechanical properties. These polymers have shown promise in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From an environmental perspective, recent research has focused on the green synthesis of (6-Methyloxan-2-yl)methanamine using renewable feedstocks and enzymatic catalysis. A study published in *Green Chemistry* demonstrated that this compound can be synthesized from sustainable resources with minimal environmental impact, aligning with global efforts to promote circular economy practices.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of (6-Methyloxan-2-yl)methanamine at the molecular level. Advanced quantum mechanical calculations have provided insights into its bonding interactions and reaction mechanisms, enabling researchers to design more efficient synthetic routes and optimize its performance in various applications.

In conclusion, (6-Methyloxan-2-yl)methanamine (CAS No. 1856184-55